An ultrahighly sensitive and repeatable flexible pressure sensor based on PVDF/PU/MWCNT hierarchical framework-structured aerogels for monitoring human activities†
Journal of Materials Chemistry C Pub Date: 2018-10-18 DOI: 10.1039/C8TC04652B
Abstract
Flexible piezoresistive sensors with high sensitivity and repeatability are highly desirable for monitoring human activity and human–machine interactions. However, it is still a great challenge to fabricate high-performance sensors due to the limits of multifunctional sensing platforms. In this work, hierarchical framework-structured PVDF/PU/MWCNT (PPM) aerogels fabricated by a facile thermo-assembly method were suggested as sensitive sensing platform to detect pressure and strain. The pressure-sensing platform based on optimized PPM aerogels exhibited high sensitivity of 62.4 kPa−1 and fast response of 35 ms, which enabled the detection of minute static pressure of 3 Pa. The sensing platform was also able to detect wide-range compression from 0.5% to 90% and dynamic piezoresistive response behaviour from 1 Hz to 3 kHz, showing excellent repeatability over 50 000 compression cycles and ultrahigh strain sensitivity of 156.4, which was the highest reported gauge factor. Moreover, the sensing platform with ultrahigh sensitivity and excellent repeatability enabled the monitoring of human activities, human health, human–machine interactions and non-contact actions such as music intensity. The facile fabrication and versatile capabilities of the sensing platform make it a promising candidate for wearable sensors.
![Graphical abstract: An ultrahighly sensitive and repeatable flexible pressure sensor based on PVDF/PU/MWCNT hierarchical framework-structured aerogels for monitoring human activities](http://scimg.chem960.com/usr/1/C8TC04652B.jpg)
![An ultrahighly sensitive and repeatable flexible pressure sensor based on PVDF/PU/MWCNT hierarchical framework-structured aerogels for monitoring human activities†](https://scimg.chem960.com/usr/1/C8TC04652B.jpg)
Recommended Literature
- [1] The role of Yb3+ concentrations on Er3+ doped SrLaMgTaO6 double perovskite phosphors
- [2] Preparation of P(AM-co-MA) composite hydrogels by frontal polymerization and its performance study
- [3] Mechanistic study of electrochemical treatment of basic green 4 dye with aluminum electrodes through zeta potential, TOC, COD and color measurements, and characterization of residues
- [4] Electrochemical and diffuse reflectance study on tetrahedral ε-Keggin-based metal–organic frameworks†
- [5] Back matter
- [6] Unveiling the active isomer of cycloalanopine, a cyclic opine from Lactobacillus rhamnosus LS8, through synthesis and analog production†
- [7] Bimodally integrated anode functional layer for lower temperature solid oxide fuel cells
- [8] Effect of the solvent quality on the structural rearrangement of spherical brushes: coarse-grained models
- [9] Magnetic nanoparticles-cooperated fluorescence sensor for sensitive and accurate detection of DNA methyltransferase activity coupled with exonuclease III-assisted target recycling†
- [10] Advanced charged membranes with highly symmetric spongy structures for vanadium flow battery application†
![Journal of Materials Chemistry C](https://scimg.chem960.com/usr/1/TC010006.jpg)
Journal Name:Journal of Materials Chemistry C
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 13370-08-6
-
CAS no.: 124387-19-5